Cas no 1094361-88-2 (N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide)

• Product Name: N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide
• CAS No: 1094361-88-2
• MF: C₉H₁₀Cl₂N₂O₃S
• MW: 297.158298969269
• CID: 5735295
• PubChem ID: 43134157
• Update Time: 2025-06-26

N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1094361-88-2
• N-(2,6-dichloro-4-sulfamoylphenyl)propanamide
• Z381011894
• EN300-81972
• AKOS009291930
• Propanamide, N-[4-(aminosulfonyl)-2,6-dichlorophenyl]-
• N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide

• Inchi： 1S/C9H10Cl2N2O3S/c1-2-8(14)13-9-6(10)3-5(4-7(9)11)17(12,15)16/h3-4H,2H2,1H3,(H,13,14)(H2,12,15,16)
• InChI Key： KCDUAOQNSCTBAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(CC)=O)Cl)S(N)(=O)=O

Computed Properties

• Exact Mass: 295.9789187g/mol
• Monoisotopic Mass: 295.9789187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA

N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide

Introduction to N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide (CAS No. 1094361-88-2)

N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide (CAS No. 1094361-88-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse pharmacological effects. The presence of both chloro and sulfamoyl substituents in its molecular structure imparts distinct chemical reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The molecular structure of N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide consists of a phenyl ring substituted with two chlorine atoms at the 2- and 6-positions, a sulfamoyl group at the 4-position, and a propanamide moiety attached to the nitrogen atom of the sulfamoyl group. This specific arrangement of functional groups contributes to its potential interactions with biological targets, such as enzymes and receptors. The chloro substituents enhance the electrophilicity of the aromatic ring, while the sulfamoyl group introduces polarity and hydrogen bonding capabilities, which are crucial for binding affinity and specificity.

In recent years, there has been a growing interest in sulfonamide derivatives as lead compounds for the development of novel therapeutic agents. The structural features of N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide make it an attractive candidate for further investigation in various therapeutic areas. For instance, sulfonamides have been extensively studied for their antimicrobial properties, particularly against bacteria that exhibit resistance to traditional antibiotics. The chlorine atoms in this compound may enhance its ability to disrupt bacterial cell wall synthesis or inhibit key metabolic pathways.

Moreover, the sulfamoyl group in N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide is known to form stable hydrogen bonds with biological targets, which is a critical factor in drug-receptor interactions. This property has been leveraged in the design of drugs targeting enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which play crucial roles in diseases like cancer and glaucoma. The propanamide moiety further extends the compound's pharmacophoric space, allowing for additional interactions with biological targets and potentially enhancing its pharmacological activity.

The synthesis of N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chlorination step is particularly critical, as it must be carefully monitored to avoid over-chlorination or side reactions that could compromise the integrity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or transition metal-catalyzed transformations, may be employed to achieve optimal results.

In terms of applications, N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its efficacy in inhibiting specific enzymatic targets relevant to inflammatory diseases and metabolic disorders. The compound's ability to modulate key biological pathways suggests that it could be developed into a novel drug with significant therapeutic benefits. Additionally, its structural complexity provides a rich framework for medicinal chemists to modify and optimize its properties through structure-activity relationship (SAR) studies.

The latest research in this area highlights the importance of sulfonamide derivatives in addressing unmet medical needs. Studies have demonstrated that modifications to the core sulfonamide scaffold can significantly alter pharmacological activity and selectivity. For example, incorporating additional functional groups or altering the substitution pattern on the aromatic ring can enhance binding affinity or reduce toxicity. These findings underscore the value of N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide as a starting point for further drug development efforts.

The future direction of research on N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide may include exploring its potential in combination therapies or developing novel delivery systems to improve its bioavailability and target specificity. Advances in computational chemistry and molecular modeling are also expected to play a crucial role in predicting and optimizing the pharmacological properties of this compound. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion, N-(2,6-Dichloro-4-sulfamoylphenyl)propanamide strong>(CAS No. < strong >1094361-88-2 strong >) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of sulfonamide derivatives continues to grow, compounds like this one are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.